Cas no 58471-52-6 (L-Asparagine, L-asparaginyl-)

• Product Name: L-Asparagine, L-asparaginyl-
• CAS No: 58471-52-6
• MF: C₈H₁₄N₄O₅
• MW: 246.220561504364
• CID: 341967
• PubChem ID: 16122514
• Update Time: 2025-04-19

L-Asparagine, L-asparaginyl- Chemical and Physical Properties

Names and Identifiers

• L-Asparagine, L-asparaginyl-
• (2S)-4-amino-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]-4-oxobutanoic acid
• N-N
• Asparagine-Asparagine dipeptide
• DTXSID70583092
• SCHEMBL15461
• Asparaginylasparagine
• NN dipeptide
• 58471-52-6
• L-Asparaginyl-L-asparagine
• Asparaginyl-Asparagine
• Asparagine Asparagine dipeptide
• CHEBI:73406
• N-N Dipeptide
• Q27140496
• Asparagylasparagin
• L-Asn-L-Asn
• Asn-Asn

• Inchi： 1S/C8H14N4O5/c9-3(1-5(10)13)7(15)12-4(8(16)17)2-6(11)14/h3-4H,1-2,9H2,(H2,10,13)(H2,11,14)(H,12,15)(H,16,17)/t3-,4-/m0/s1
• InChI Key： RJUHZPRQRQLCFL-IMJSIDKUSA-N
• SMILES： O=C([C@H](CC(N)=O)N)N[C@H](C(=O)O)CC(N)=O

Computed Properties

• Exact Mass: 246.09652
• Monoisotopic Mass: 246.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.3
• Topological Polar Surface Area: 179Ų

Experimental Properties

• PSA: 178.6
• LogP: -6.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides